Cas no 18520-89-3 (9H-Purine-6-thiol, 9-b-D-xylopyranosyl- (8CI))

• Product Name: 9H-Purine-6-thiol, 9-b-D-xylopyranosyl- (8CI)
• CAS No: 18520-89-3
• MF: C₁₀H₁₂N₄O₄S
• MW: 284.291680335999
• CID: 195721
• PubChem ID: 3927371
• Update Time: 2025-04-19

9H-Purine-6-thiol, 9-b-D-xylopyranosyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-6-thiol, 9-b-D-xylopyranosyl- (8CI)
• 9-(3,4,5-trihydroxyoxan-2-yl)-3H-purine-6-thione
• AC1MS6T8
• NSC360641
• 9-Pentopyranosyl-9H-purine-6-thiol
• NSC107661
• NSC-107661
• NSC115604
• 2-(6-sulfanylpurin-9-yl)oxane-3,4,5-triol
• DTXSID70939939
• 18520-89-3
• SCHEMBL6671806
• 18520-79-1
• NSC-115604

• Inchi： 1S/C10H12N4O4S/c15-4-1-18-10(7(17)6(4)16)14-3-13-5-8(14)11-2-12-9(5)19/h2-4,6-7,10,15-17H,1H2,(H,11,12,19)
• InChI Key： BPIINOQXEGAJIX-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(C=N2)C1C(C(C(CO1)O)O)O

Computed Properties

• Exact Mass: 284.05806
• Monoisotopic Mass: 284.05792605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 112.13
• LogP: -0.89960